(tert-Butoxycarbonylmethyl)triphenylphosphonium bromide
Overview
Description
“(tert-Butoxycarbonylmethyl)triphenylphosphonium bromide” is a chemical compound that has been used as a reactant in various chemical reactions . It is often used in the preparation of N-(phenylmethyl)-cis-pyrrolidinediacetic acid esters via double aza-Michael addition reaction and in the stereoselective preparation of α-fluoro-α,β-unsaturated esters via deprotonation, followed by fluorination and stereoselective Wittig olefination with aldehydes .
Synthesis Analysis
The synthesis of “(tert-Butoxycarbonylmethyl)triphenylphosphonium bromide” involves several steps, including the preparation of N-(phenylmethyl)-cis-pyrrolidinediacetic acid esters via double aza-Michael addition reaction and the stereoselective preparation of α-fluoro-α,β-unsaturated esters via deprotonation, followed by fluorination and stereoselective Wittig olefination with aldehydes .Molecular Structure Analysis
The molecular formula of “(tert-Butoxycarbonylmethyl)triphenylphosphonium bromide” is C24H26BrO2P . The compound is a solid at 20 degrees Celsius . The SMILES string representation of the compound is [Br-].CC©©OC(=O)CP+(c2ccccc2)c3ccccc3 .Chemical Reactions Analysis
“(tert-Butoxycarbonylmethyl)triphenylphosphonium bromide” has been used as a reactant in various chemical reactions, including Rhodium-catalyzed asymmetric hydrogenation reactions, Wittig reaction, and Wittig methylenation .Physical And Chemical Properties Analysis
“(tert-Butoxycarbonylmethyl)triphenylphosphonium bromide” is a solid at 20 degrees Celsius . The compound has a melting point of 178 °C (dec.) .Scientific Research Applications
- (tert-Butoxycarbonylmethyl)triphenylphosphonium bromide serves as a valuable reactant in asymmetric hydrogenation reactions catalyzed by rhodium complexes. These reactions allow for the selective reduction of unsaturated substrates, yielding chiral products with high enantioselectivity .
- The compound participates in the Wittig reaction, where it acts as a source of stabilized carbanions. By reacting with aldehydes or ketones, it forms α,β-unsaturated esters or ketones. This reaction is widely used in organic synthesis .
- Researchers have employed (tert-Butoxycarbonylmethyl)triphenylphosphonium bromide in the synthesis of N-(phenylmethyl)-cis-pyrrolidinediacetic acid esters. The double aza-Michael addition reaction allows for the construction of complex molecules with potential pharmaceutical applications .
- This compound plays a role in the regioselective synthesis of alkenes. Semihydrogenation of dienes followed by oxidation provides a straightforward route to selectively functionalized alkenes .
- Frustrated Lewis pairs (FLPs) are nonclassical Lewis acid-base pairs that can activate small molecules. The alkene addition reactions involving (tert-Butoxycarbonylmethyl)triphenylphosphonium bromide and FLPs offer a versatile method for bond formation .
- By reacting with N-sulfonyl imines, this compound enables the stereoselective synthesis of vinyl arenes. The resulting products have potential applications in materials science and drug discovery .
Rhodium-Catalyzed Asymmetric Hydrogenation Reactions
Wittig Reaction and Wittig Methylenation
Preparation of N-(Phenylmethyl)-cis-pyrrolidinediacetic Acid Esters via Double Aza-Michael Addition Reaction
Regioselective Synthesis of Alkenes via Semihydrogenation and Semihydrogenation-Oxidation of Dienes
Alkene Addition of Frustrated Lewis Pairs
Olefination of N-Sulfonyl Imines for Stereoselective Synthesis of Vinyl Arenes
Safety and Hazards
“(tert-Butoxycarbonylmethyl)triphenylphosphonium bromide” is classified as a skin irritant (H315), an eye irritant (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/eye protection/face protection (P280), and washing with plenty of water if it comes into contact with skin (P302 + P352) .
Future Directions
The future directions of “(tert-Butoxycarbonylmethyl)triphenylphosphonium bromide” could involve its use in the preparation of N-(phenylmethyl)-cis-pyrrolidinediacetic acid esters via double aza-Michael addition reaction and in the stereoselective preparation of α-fluoro-α,β-unsaturated esters via deprotonation, followed by fluorination and stereoselective Wittig olefination with aldehydes .
Mechanism of Action
Target of Action
It is known that this compound is used as a reactant in various chemical reactions, including rhodium-catalyzed asymmetric hydrogenation reactions, wittig reactions, and wittig methylenation .
Mode of Action
The compound, also known as (2-(tert-Butoxy)-2-oxoethyl)triphenylphosphonium bromide, is involved in the formation of α-fluoro-α,β-unsaturated esters via deprotonation, followed by fluorination and stereoselective Wittig olefination with aldehydes . This suggests that the compound may interact with its targets through a series of chemical transformations.
Biochemical Pathways
It is known to participate in wittig chain extension reactions , which are crucial in the synthesis of complex organic compounds. The downstream effects of these reactions would depend on the specific context in which the compound is used.
Result of Action
The molecular and cellular effects of (tert-Butoxycarbonylmethyl)triphenylphosphonium bromide’s action would largely depend on the specific chemical reactions it is involved in. For instance, in the preparation of N-(phenylmethyl)-cis-pyrrolidinediacetic acid esters via double aza-Michael addition reaction, it contributes to the formation of the desired product .
Action Environment
The action, efficacy, and stability of (tert-Butoxycarbonylmethyl)triphenylphosphonium bromide can be influenced by various environmental factors. For example, the compound’s reactivity can be affected by the presence of other reactants, the temperature, and the pH of the reaction environment .
properties
IUPAC Name |
[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]-triphenylphosphanium;bromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26O2P.BrH/c1-24(2,3)26-23(25)19-27(20-13-7-4-8-14-20,21-15-9-5-10-16-21)22-17-11-6-12-18-22;/h4-18H,19H2,1-3H3;1H/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGLFRTJDWWKIAK-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C[P+](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3.[Br-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26BrO2P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00370018 |
Source
|
| Record name | (2-tert-Butoxy-2-oxoethyl)(triphenyl)phosphanium bromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00370018 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
457.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(tert-Butoxycarbonylmethyl)triphenylphosphonium bromide | |
CAS RN |
59159-39-6 |
Source
|
| Record name | 59159-39-6 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=82468 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | (2-tert-Butoxy-2-oxoethyl)(triphenyl)phosphanium bromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00370018 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (tert-Butoxycarbonylmethyl)triphenylphosphonium Bromide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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